Cas no 1803868-87-2 (2-Bromo-1-(4-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one
• CAS No: 1803868-87-2
• MF: C₁₂H₁₃BrF₂O₃
• MW: 323.130630254745
• CID: 4979719
• Update Time: 2025-06-11

2-Bromo-1-(4-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one

• Inchi： 1S/C12H13BrF2O3/c1-3-17-10-6-8(11(16)7(2)13)4-5-9(10)18-12(14)15/h4-7,12H,3H2,1-2H3
• InChI Key： QCMXPTFASIGCJW-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C=1)OCC)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5

Additional information on 2-Bromo-1-(4-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one

Introduction to 2-Bromo-1-(4-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one (CAS No. 1803868-87-2)

2-Bromo-1-(4-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one, with the CAS number 1803868-87-2, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromine atom, a difluoromethoxy group, and an ethoxy substituent on the phenyl ring. These functionalities contribute to its potential applications in various chemical and biological processes.

The synthesis of 2-Bromo-1-(4-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one has been extensively studied due to its utility as an intermediate in the development of novel pharmaceuticals and agrochemicals. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and industrial applications.

In the realm of medicinal chemistry, 2-Bromo-1-(4-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one has shown promise as a lead compound for the development of new therapeutic agents. Its bromine substituent can be readily functionalized through various chemical reactions, allowing for the introduction of diverse functional groups that can modulate biological activity. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties, making them valuable candidates for further investigation.

The difluoromethoxy group in 2-Bromo-1-(4-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one is particularly noteworthy due to its ability to enhance the lipophilicity and metabolic stability of the molecule. This feature is crucial for improving the pharmacokinetic properties of drug candidates, such as their absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the presence of this group can influence the binding affinity and selectivity of the compound towards specific biological targets.

The ethoxy substituent on the phenyl ring further contributes to the overall stability and solubility of 2-Bromo-1-(4-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one. This functional group can be modified through esterification or etherification reactions to generate a wide range of derivatives with varying physicochemical properties. Such modifications are often employed to optimize the therapeutic index of drug candidates, ensuring that they are both effective and safe for clinical use.

In addition to its potential as a pharmaceutical intermediate, 2-Bromo-1-(4-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one has also found applications in other areas of chemistry. For example, it can serve as a building block in the synthesis of complex organic molecules, such as natural products and materials with unique optical or electronic properties. The versatility of this compound makes it an attractive choice for researchers exploring new frontiers in organic synthesis.

The latest research on 2-Bromo-1-(4-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one has focused on elucidating its mechanism of action and identifying potential therapeutic targets. Studies have shown that this compound can interact with various enzymes and receptors involved in inflammatory and proliferative pathways. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This inhibition can lead to reduced production of prostaglandins, thereby alleviating inflammatory symptoms.

In cancer research, derivatives of 2-Bromo-1-(4-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one have been shown to exhibit cytotoxic effects against various cancer cell lines. These effects are attributed to their ability to induce apoptosis (programmed cell death) and disrupt cell cycle progression. Furthermore, some derivatives have demonstrated selective toxicity towards cancer cells while sparing normal cells, which is a highly desirable property for anticancer drugs.

The safety profile of 2-Bromo-1-(4-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one is another important consideration in its development as a therapeutic agent. Preclinical studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, suggesting that it may be well-tolerated by patients. However, further research is needed to fully evaluate its safety and efficacy in clinical settings.

In conclusion, 2-Bromo-1-(4-(difluoromethoxy)-3-ethoxyphenyl)propan-1-one (CAS No. 1803868-87-2) is a promising compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structural features make it a valuable intermediate for the development of novel pharmaceuticals and agrochemicals. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, positioning it as an important molecule for future investigations.